4-bromo-N-[2-(3-methoxyphenyl)ethyl]benzamide

• Molecular Formula: C16H16BrNO2
• Molecular Weight: 334.21 g/mol
• IUPAC Name: 4-bromo-N-[2-(3-methoxyphenyl)ethyl]benzamide
• InChI: InChI=1S/C16H16BrNO2/c1-20-15-4-2-3-12(11-15)9-10-18-16(19)13-5-7-14(17)8-6-13/h2-8,11H,9-10H2,1H3,(H,18,19)
• InChI Key: VXKJDYGBKAMIIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CCNC(=O)C2=CC=C(C=C2)Br

Description

4-bromo-N-[2-(3-methoxyphenyl)ethyl]benzamide is a useful research compound. Its molecular formula is C16H16BrNO2 and its molecular weight is 334.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

29.2 ml of 2-(4-methoxyphenyl)-ethylamine and 34.2 ml of diisopropylethylamine are added dropwise in succession at 0° C. to a solution of 43.9 g of 4-bromobenzoyl chloride in 500 ml of methylene chloride. The reaction mixture is left to warm to room temperature and stirred, subsequently diluted with methylene chloride and treated with saturated sodium hydrogen carbonate solution. The organic phase is washed with saturated sodium hydrogen carbonate solution and then saturated sodium chloride solution, dried and concentrated. There are obtained 66.1 g of 4-bromo-N-[2-(3-methoxy-phenyl)-ethyl]-benzamide, MS: m/e 333 (M+, 1 Br).